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Introduction

Acetaldehyde, 2,4-dinitrophenylhydrazone (Acetaldehyde-DNPH) is a crystalline organic
compound that is the product of a condensation reaction between acetaldehyde and 2,4-
dinitrophenylhydrazine. This reaction is a cornerstone of classical qualitative organic analysis,
known as Brady's test, used for the detection of carbonyl functional groups in aldehydes and
ketones.[1] The formation of the brightly colored yellow, orange, or red precipitate of the
hydrazone serves as a positive indicator.[1]

Beyond its qualitative use, Acetaldehyde-DNPH is a critical derivative for the quantitative
analysis of acetaldehyde, a volatile organic compound of significant interest in environmental
monitoring, food science, and as a potential impurity in pharmaceutical products. Acetaldehyde
is classified as a carcinogen and is found in tobacco smoke, industrial emissions, and as a
metabolic product.[2][3] The derivatization to its DNPH form enhances its stability and allows
for sensitive detection using techniques like High-Performance Liquid Chromatography (HPLC)
and Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] This guide provides a
comprehensive overview of its physical and chemical properties, spectroscopic data, and
detailed experimental protocols relevant to its synthesis and analysis.
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Chemical Identity and Structure

Acetaldehyde, 2,4-dinitrophenylhydrazone is systematically named N-[(E)-
ethylideneamino]-2,4-dinitroaniline.[6] The structure consists of an ethylidene group (=CHCH3)
attached to a 2,4-dinitrophenylhydrazine moiety.

e Molecular Formula: CsHsN4Oa[7]
e CAS Number: 1019-57-4[7]
e Synonyms: Ethanal-2,4-dinitrophenylhydrazone, Acetaldehyde-DNPH[7][8]

Physical and Chemical Properties

The compound exists as a solid powder or crystals. Its physical properties are summarized in
the table below. A notable characteristic is the variability in its reported melting point, which is
often attributed to the presence of different geometric isomers (E/Z) or crystalline forms,
influenced by the preparation and recrystallization conditions.[9][10]

Table 1: Physical Properties of Acetaldehyde, 2,4-
dinitrophenylhydrazone
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Property Value Source(s)
Molecular Weight 224.17 g/mol [7]
Appearance Powder or crystals

Melting Point 165-168 °C

164 °C [11]

154 °C [7]

Note: Multiple melting points
(147°C, 157°C, 162°C) have

: [10]
been reported, likely due to
isomeric differences.
Boiling Point 382.5 £ 42.0 °C (Predicted) [11]
Density 1.47 £ 0.1 g/cm? (Predicted) [11]
Storage Temperature Room temperature or 2-8°C [11]

Isomerism

Acetaldehyde-DNPH can exist as E and Z geometric isomers around the C=N double bond.
The E-isomer is generally more stable. The presence of acid can catalyze the isomerization
between the two forms, leading to an equilibrium mixture.[9] This is a critical consideration for
chromatographic analysis, as the isomers may resolve into separate peaks. The equilibrium
Z/E isomer ratio for acetaldehyde-2,4-dinitrophenylhydrazine has been reported to be
approximately 0.309.[9]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of Acetaldehyde-
DNPH.

Table 2: Spectroscopic Properties of Acetaldehyde, 2,4-
dinitrophenylhydrazone
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Spectroscopic Technique Key Data Source(s)
UV-Vis Spectroscopy Amax (E-isomer): 365 nm 9]

Amax (Z-isomer): 360 nm [9]

Mass Spectrometry (MS) Molecular lon (M*): m/z 224 [12][13]

Data available from NIST and
Infrared (IR) Spectroscopy [71[14][15]
other databases.

Nuclear Magnetic Resonance 1H NMR and 13C NMR spectral

: [14][16]
(NMR) data are available.

Experimental Protocols

Synthesis of Acetaldehyde, 2,4-dinitrophenylhydrazone
(Brady's Test)

This protocol describes the standard laboratory synthesis, which is also the basis for the
gualitative test for aldehydes and ketones.

Reagents:
o Acetaldehyde (Ethanal)[17]

» Brady's Reagent: A solution of 2,4-dinitrophenylhydrazine (DNPH) in methanol and
concentrated sulfuric acid.[1] Alternatively, a solution can be prepared by dissolving 0.5 g of
DNPH in 10 cm? of concentrated sulfuric acid and carefully adding this to a mixture of 15 cm3
of ethanol and 5 cm3 of deionized water.[17]

Procedure:
» Dissolve a small quantity of acetaldehyde in a suitable solvent like ethanol.
e Add a few drops of Brady's reagent to the acetaldehyde solution.

o Agitate the mixture. The formation of an immediate yellow-to-orange precipitate indicates the
presence of acetaldehyde.[17]
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« Isolate the solid product (Acetaldehyde, 2,4-dinitrophenylhydrazone) by suction filtration.

e Wash the crystals with a small amount of cold ethanol to remove any unreacted starting
material.

e The crude product can be purified by recrystallization.

Synthesis of Acetaldehyde-DNPH

H2S0a4
(Acid Catalyst)

Acetaldehyde 2,4-Dinitrophenylhydrazine
(CHsCHO) (Brady's Reagent)

catalyzes

Acetaldehyde, 2,4-dinitrophenylhydrazone
(Precipitate)

Water
(H20)

Click to download full resolution via product page

Caption: Reaction workflow for the synthesis of Acetaldehyde-DNPH.

Purification by Recrystallization

Solvents:
» Ethanol, n-butyl alcohol, or benzene have been reported for recrystallization.[10]
Procedure:

o Transfer the crude Acetaldehyde-DNPH crystals to an Erlenmeyer flask.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b131636?utm_src=pdf-body
https://www.benchchem.com/product/b131636?utm_src=pdf-body-img
https://ttu-ir.tdl.org/server/api/core/bitstreams/06725efc-33fb-4fe5-bd6b-60cdb4aed0ee/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Add the minimum amount of hot ethanol required to fully dissolve the solid.

o If the solid does not dissolve completely, a small amount of a more polar solvent like ethyl
acetate can be added dropwise.[18]

¢ Allow the solution to cool slowly to room temperature.
o Further cool the flask in an ice bath to maximize crystal formation.
o Collect the purified crystals by suction filtration.

e Dry the crystals. The melting point can be taken to assess purity. A sharp melting point close
to the literature value for the stable isomer (e.g., 165-168 °C) indicates high purity.

Analytical Workflow for Quantification

This workflow outlines the typical steps for analyzing acetaldehyde in a sample matrix (e.g., air,
water, or a drug product) by derivatizing it to Acetaldehyde-DNPH followed by LC-MS analysis.

[4]
Methodology:

o Sample Collection/Preparation: Acetaldehyde from the sample is trapped on a solid-phase
extraction (SPE) cartridge coated with 2,4-dinitrophenylhydrazine.[4][19] The reaction occurs
on the cartridge to form the DNPH derivative.

 Elution: The formed Acetaldehyde-DNPH is eluted from the cartridge with a suitable solvent,
typically acetonitrile.[4]

o Chromatographic Separation: The eluent is injected into an HPLC system, often with a C18
column. A mobile phase, such as an acetonitrile-water mixture, is used to separate the
Acetaldehyde-DNPH from other components.[4]

o Detection and Quantification: The separated derivative is detected by a UV detector (at ~365
nm) or a mass spectrometer.[9] Mass spectrometry provides higher selectivity and sensitivity,
monitoring for the characteristic molecular ion at m/z 224.[12]
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Caption: General workflow for acetaldehyde analysis via DNPH derivatization.

Safety Information

Acetaldehyde, 2,4-dinitrophenylhydrazone should be handled with appropriate safety
precautions in a laboratory setting.
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» Hazard Classifications: Acute toxicity (oral).
e GHS Pictograms: GHSO07 (Exclamation Mark).
e Hazard Statements: H302 (Harmful if swallowed).

o Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat,
drink or smoke when using this product), P301 + P312 (IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell).

The starting material, 2,4-dinitrophenylhydrazine, is flammable and can be explosive when
completely dry.[17] It should be handled as a wetted powder.[1] Acetaldehyde is highly
flammable, a suspected carcinogen, and an irritant.[2][17] All manipulations should be
performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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